Cas no 899730-58-6 (N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide)

• Product Name: N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide
• CAS No: 899730-58-6
• MF: C₁₉H₂₆N₂O₄
• MW: 346.420745372772
• CID: 5485432
• PubChem ID: 18583879
• Update Time: 2025-10-31

N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678630
• N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide
• F2763-0231
• N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)-N'-(4-ethylphenyl)oxamide
• N1-(1,4-dioxaspiro[4.5]decan-2-ylmethyl)-N2-(4-ethylphenyl)oxalamide
• 899730-58-6
• N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide

• Inchi： 1S/C19H26N2O4/c1-2-14-6-8-15(9-7-14)21-18(23)17(22)20-12-16-13-24-19(25-16)10-4-3-5-11-19/h6-9,16H,2-5,10-13H2,1H3,(H,20,22)(H,21,23)
• InChI Key： TXANPKGSYYEHED-UHFFFAOYSA-N
• SMILES： O1C(CNC(C(NC2C=CC(=CC=2)CC)=O)=O)COC21CCCCC2

Computed Properties

• Exact Mass: 346.18925731g/mol
• Monoisotopic Mass: 346.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 76.7Ų

Additional information on N-({1,4-dioxaspiro4.5decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide

Comprehensive Overview of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide (CAS No. 899730-58-6)

N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide, identified by its CAS No. 899730-58-6, is a specialized organic compound with a unique molecular structure. This compound belongs to the class of diamide derivatives, which are increasingly studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the 1,4-dioxaspiro[4.5]decan-2-yl moiety and the 4-ethylphenyl group in its structure makes it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for spirocyclic compounds and diamide-based molecules has surged due to their versatility in drug discovery and development. The compound 899730-58-6 has garnered attention for its potential role in modulating biological pathways, particularly in the context of central nervous system (CNS) disorders and metabolic diseases. Researchers are also investigating its utility as a building block in the synthesis of more complex molecules, leveraging its spirocyclic framework for enhanced stability and bioavailability.

The synthesis of N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide involves multi-step organic reactions, including amide coupling and spirocyclization techniques. These methods are critical for achieving high purity and yield, which are essential for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's logP value and solubility profile further highlight its suitability for medicinal chemistry research.

From an industrial perspective, CAS No. 899730-58-6 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalysts and solvents to optimize its production. This aligns with the broader trend of green pharmaceuticals, where minimizing waste and energy consumption is a priority. The compound's spirocyclic core also offers opportunities for biodegradable material design, a hot topic in polymer science.

In the realm of computational chemistry, 899730-58-6 has been modeled to predict its binding affinity and molecular interactions. Advanced techniques like density functional theory (DFT) and molecular docking are employed to elucidate its potential targets, such as enzyme inhibitors or receptor modulators. These insights are invaluable for drug repurposing efforts, a strategy gaining traction in personalized medicine.

The compound's nomenclature, N-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)-N'-(4-ethylphenyl)ethanediamide, reflects its intricate structure, which includes a spiroketal and an ethyl-substituted aromatic ring. Such features are often associated with improved pharmacokinetic properties, making it a candidate for lead optimization in drug development. Additionally, its CAS No. 899730-58-6 serves as a unique identifier in chemical databases, facilitating global collaboration among researchers.

As the scientific community continues to explore novel chemical entities, compounds like 899730-58-6 underscore the importance of structural diversity in addressing unmet medical needs. Its potential applications span neuroprotection, anti-inflammatory therapies, and even cancer research, depending on further validation. With ongoing advancements in analytical techniques and synthetic methodologies, the future of this compound looks promising.